Cas no 87527-72-8 (1,3,4-Thiadiazol-2-amine, 5-[3-(3,4-dichlorophenoxy)propyl]-N-methyl-)

1,3,4-Thiadiazol-2-amine, 5-[3-(3,4-dichlorophenoxy)propyl]-N-methyl- structure
87527-72-8 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-[3-(3,4-dichlorophenoxy)propyl]-N-methyl-
CAS No:87527-72-8
MF:C12H13Cl2N3OS
MW:318.222119092941
CID:655371
PubChem ID:13272850
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[3-(3,4-dichlorophenoxy)propyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 5-[3-(3,4-dichlorophenoxy)propyl]-N-methyl-
    • 5-[3-(3,4-dichlorophenoxy)propyl]-N-methyl-1,3,4-thiadiazol-2-amine
    • DTXSID70533799
    • 87527-72-8
    • Inchi: 1S/C12H13Cl2N3OS/c1-15-12-17-16-11(19-12)3-2-6-18-8-4-5-9(13)10(14)7-8/h4-5,7H,2-3,6H2,1H3,(H,15,17)
    • InChI Key: LDMJUHZKNSOGAT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)OCCCC1=NN=C(NC)S1)Cl

Computed Properties

  • Exact Mass: 317.0156386g/mol
  • Monoisotopic Mass: 317.0156386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 75.3Ų
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